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Compound Focus: 3-Oxopropanoic acid

CAS No.: 926-61-4

Cat. No.: S580796

Get Quote

Available Chemical Information

The table below summarizes the key identified information about 3-oxopropanoic acid, also known as

malonic semialdehyde.

Property Description

IUPAC Name 3-Oxopropanoic acid [1]

Other Names Malonic semialdehyde, Formylacetic acid [1]

Molecular
Formula

C₃H₄O₃ [1]

Natural Role Metabolic intermediate; formed by reversible oxidation of 3-hydroxypropionyl-CoA [1]

Key Reactivity Highly reactive; can be generated in situ from malic acid; reacts with phenols to form
coumarin and with urea to form uracil [1]

Proposed Experimental Pathway for Thermal Analysis

As specific thermal degradation data was not found, the following workflow outlines a general approach

based on common practices in the field [2]. You can use this as a guide to conduct your own experimental
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analysis.

Thermal Treatment & Real-time Monitoring

Post-Treatment Analysis

Start: 3-Oxopropanoic Acid Sample

Sample Preparation

Initial Characterization
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(Controlled Temperature Ramp)
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Calorimetry (DSC)

(Enthalpy Changes)

Data Comparison & Pathway Elucidation

Volatile Product Analysis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 3-Oxopropanoic acid [en.wikipedia.org]

2. Thermal decomposition of the amino acids glycine, cysteine ... [bmcbiophys.biomedcentral.com]

To cite this document: Smolecule. [3-oxopropanoic acid thermal stability analysis]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b580796#3-oxopropanoic-acid-

thermal-stability-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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